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Compound of Interest

Compound Name: Diisooctyl adipate

Cat. No.: B073825

The increasing use of adipate esters as plasticizers in a variety of consumer and industrial
products has led to a growing interest in their environmental fate and potential ecotoxicological
effects. This guide provides a comparative overview of the ecotoxicity of several common
adipate esters, including di(2-ethylhexyl) adipate (DEHA), dioctyl adipate (DOA), diisononyl
adipate (DINA), and diisodecyl adipate (DIDA). The information is intended for researchers,
scientists, and drug development professionals involved in the environmental risk assessment
of these compounds.

Quantitative Ecotoxicity Data

The ecotoxicity of adipate esters varies depending on the specific ester, the test organism, and
the exposure conditions. The following table summarizes key ecotoxicity data from various
studies.
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Detailed experimental methodologies are crucial for the interpretation and replication of

ecotoxicity studies. Below are summaries of protocols described in the cited literature.

Chronic Toxicity Test with Daphnia magna for DEHA[2][3]

Test Organism:Daphnia magna.
Test Duration: 21 days.
Test Substance: Di(2-ethylhexyl) adipate (DEHA).

Exposure System: A limit test was performed at an average exposure concentration of 4.4
Mg/L in laboratory diluent water. This concentration was chosen to avoid insoluble test
material and physical entrapment of the organisms.

Controls: Both a control group and a solvent control group were included.

Endpoints Measured: Survival, mean neonate reproduction, and mean dry weight per
surviving female.

Results: No adverse effects were observed in the DEHA-treated organisms compared to the
controls. 100% of the DEHA-treated organisms survived compared to 90% survival in both
the control and solvent control groups.

Phytotesting for Asymmetric Adipate Esters[7][8][9]

Test Substance: Synthesized asymmetric esters based on adipic acid and ethoxylated
butanol (e.g., butyl butoxyethyl adipate, hexyl butoxyethyl adipate, octyl butoxyethyl adipate,
decyl butoxyethyl adipate).

Method: The ecological safety of the esters was assessed by the phytotesting method. This
typically involves exposing plants or seeds to soil or another medium containing the test
substance and observing effects on germination, growth, and development.

Results: The synthesized esters were found to be environmentally safe and did not show
adverse toxic effects on the growth and development of the phytotest systems. They can
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serve as a potential source of carbon for soil microorganisms and do not form stable toxic
metabolites.

Experimental Workflow for Ecotoxicity Assessment

The following diagram illustrates a general workflow for conducting ecotoxicity studies of
adipate esters.
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Caption: Generalized workflow for ecotoxicity testing of adipate esters.
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Signaling Pathways

The available literature from the search results did not provide specific details on the signaling
pathways affected by the ecotoxicity of different adipate esters. Phthalate plasticizers, which
are structurally related to adipates, are known to act as endocrine disruptors, but similar
detailed mechanistic studies for adipates were not identified in the provided search results.[7]
[9] Further research is needed to elucidate the molecular mechanisms underlying the observed
toxic effects of adipate esters in various organisms.

In conclusion, the ecotoxicity of adipate esters appears to be relatively low, especially for
higher molecular weight compounds. DEHA and DOA have been the most extensively studied,
with established chronic toxicity values for sensitive organisms like Daphnia magna. Newer,
asymmetric adipate esters also show promise as environmentally safer alternatives. However,
there is a clear need for more comprehensive and comparative ecotoxicity studies for a wider
range of adipate esters to support robust environmental risk assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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